Cas no 1895819-72-3 (1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid)
1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-(7-methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid
- 1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid
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- Inchi: 1S/C14H13NO3/c1-18-10-3-2-9-4-7-15-12(11(9)8-10)14(5-6-14)13(16)17/h2-4,7-8H,5-6H2,1H3,(H,16,17)
- InChI Key: SVXCMDWFDXSUKQ-UHFFFAOYSA-N
- SMILES: OC(C1(C2C3C=C(C=CC=3C=CN=2)OC)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 340
- XLogP3: 1.9
- Topological Polar Surface Area: 59.4
1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-360893-0.05g |
1-(7-methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid |
1895819-72-3 | 95.0% | 0.05g |
$948.0 | 2025-03-18 | |
| Enamine | EN300-360893-0.1g |
1-(7-methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid |
1895819-72-3 | 95.0% | 0.1g |
$993.0 | 2025-03-18 | |
| Enamine | EN300-360893-0.25g |
1-(7-methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid |
1895819-72-3 | 95.0% | 0.25g |
$1038.0 | 2025-03-18 | |
| Enamine | EN300-360893-0.5g |
1-(7-methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid |
1895819-72-3 | 95.0% | 0.5g |
$1084.0 | 2025-03-18 | |
| Enamine | EN300-360893-1.0g |
1-(7-methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid |
1895819-72-3 | 95.0% | 1.0g |
$1129.0 | 2025-03-18 | |
| Enamine | EN300-360893-2.5g |
1-(7-methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid |
1895819-72-3 | 95.0% | 2.5g |
$2211.0 | 2025-03-18 | |
| Enamine | EN300-360893-5.0g |
1-(7-methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid |
1895819-72-3 | 95.0% | 5.0g |
$3273.0 | 2025-03-18 | |
| Enamine | EN300-360893-10.0g |
1-(7-methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid |
1895819-72-3 | 95.0% | 10.0g |
$4852.0 | 2025-03-18 |
1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid
Comprehensive Overview of 1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid (CAS No. 1895819-72-3)
1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid (CAS No. 1895819-72-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique isoquinoline scaffold and cyclopropane carboxylic acid moiety, serves as a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications due to its structural versatility and bioactivity.
The molecular structure of 1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid features a 7-methoxyisoquinoline group attached to a cyclopropane carboxylic acid unit. This combination offers unique electronic and steric properties, making it a promising candidate for modulating biological targets. The presence of the methoxy group enhances solubility and bioavailability, while the cyclopropane ring introduces rigidity, which can improve binding affinity in drug-receptor interactions.
One of the most searched questions about 1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid is its role in medicinal chemistry. Recent studies highlight its utility as a building block for designing kinase inhibitors and GPCR modulators, which are critical in treating diseases like cancer and neurological disorders. The compound's ability to act as a pharmacophore has made it a focal point in high-throughput screening campaigns.
In the context of drug discovery, 1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid is often explored for its potential in structure-activity relationship (SAR) studies. Researchers leverage its scaffold to optimize potency, selectivity, and metabolic stability in lead compounds. Its compatibility with cross-coupling reactions and click chemistry further enhances its appeal in combinatorial chemistry.
Another trending topic is the synthetic accessibility of 1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid. Efficient synthetic routes have been developed to produce this compound in high yield and purity, making it commercially viable for large-scale applications. The compound's stability under various conditions also contributes to its popularity in industrial-scale synthesis.
From a market perspective, the demand for 1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid is driven by its applications in preclinical research and early-stage drug development. Suppliers and contract research organizations (CROs) frequently list this compound in their catalogs, catering to academic and industrial researchers. Its inclusion in fragment-based drug design libraries underscores its growing importance.
Environmental and safety considerations are also frequently discussed in relation to 1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid. While the compound is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Its biodegradability and low ecotoxicity make it a sustainable choice for green chemistry initiatives.
In summary, 1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid (CAS No. 1895819-72-3) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features, synthetic versatility, and biological relevance position it as a key player in modern medicinal chemistry. As research progresses, this compound is expected to play an even greater role in addressing unmet medical needs.
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